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Cotapp Technical Support Center

Welcome to the Cotapp Technical Support Center. This resource is designed for researchers,
scientists, and drug development professionals to address common questions and challenges
related to Cotapp test scoring and interpretation.

Frequently Asked Questions (FAQs)
Q1: What does the Cotapp test measure?

A: The Cotapp test is a computerized tool that assesses various cognitive functions in children
aged 6 to 12.[1][2] It provides a detailed profile of a child's cognitive strengths and weaknesses
across several domains, including:

e Processing speed
e Attention

« Executive control
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e (Working) memory
e Learning speed
e Behavior during the task[1]

The test generates 22 basic and 46 specialized outcome parameters to offer a comprehensive
view of cognitive functioning.[2][3]

Q2: How reliable are the Cotapp test scores?

A: The reliability of Cotapp scores can vary depending on the specific parameter and the
scoring method. While the test-retest reliability for individual tasks may be modest, the overall
battery scores, particularly when using a factor score approach, demonstrate high reliability.[3]
For most basic outcome measures, the split-half reliability is considered good.[2] It is
recommended to consider both the reliability and validity of the parameters when interpreting
individual results.[2][3][4]

Q3: Can the test be paused, and how does this affect scoring?

A: Yes, it is possible to pause the Cotapp test. However, this should only be done if a child is
unable to continue despite standardized coaching.[5] It is crucial to note that pausing the test
can influence performance and may lead to a more favorable score than is representative of
the child's abilities.[5] When the test is resumed and completed, the date of completion is used
for norming the scores. This unusual test situation should be carefully considered during the
interpretation of the results.[5]

Q4: How does coaching during the test impact the final scores?

A: The Cotapp test includes a standardized coaching protocol for children who require extra
encouragement or instructions.[1] The amount of coaching provided during the test is recorded
and factored into the calculation of the final scores.[1] If a child requires coaching, such as a
reminder to keep their fingers on the correct keys, this is registered and considered in the
results.[5]

Troubleshooting Guide
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Issue 1: Discrepancy between "Sustained Attention” and other attention-related scores.

Scenario: You observe a good score on the "Sustained Attention" parameter, but other
parameters like "Arousal Regulation” or "Inattentiveness" show weak scores.

Explanation: This apparent contradiction can occur due to how the parameters are
operationalized. "Inattentiveness," for example, is identified by unusually slow reactions for that
specific child. If a child already has a highly variable reaction time (a weak score on "Variability
in reaction speed"), the score for "Inattentiveness" might appear average or even good.[6]

Resolution Workflow:

Click to download full resolution via product page

Caption: Workflow for interpreting conflicting attention scores.

Issue 2: Interpreting the overall cognitive profile from multiple parameters.

Scenario: You have a wide array of scores from the 22 basic parameters and are unsure how
to synthesize them into a coherent cognitive profile.

Explanation: Integrating the various outcome parameters requires a holistic view and
neuropsychological expertise.[7] The test developers provide a "Stappenplan” (step-by-step
plan) and case studies to guide this process.[6][7] The key is to prioritize the most reliable and
valid parameters and understand their interrelationships.

Recommended Protocol for Interpretation:
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» Start with Processing Speed: Begin by describing the scores for "Reaction Speed" and
"Variability in reaction speed,” as these are among the most reliable and valid parameters of
the Cotapp test.[6]

o Check for Speed-Accuracy Trade-offs: Although the basic report does not heavily feature
error counts (as reaction time measures are generally more reliable), consider if a fast
reaction time is accompanied by a high number of errors, which could indicate impulsivity.[6]

 Integrate Attention and Executive Function Scores: Evaluate the scores for sustained
attention, arousal regulation, inattentiveness, and response inhibition. Use the workflow
described in "Issue 1" if you encounter discrepancies.

 Incorporate Qualitative Observations: Always compare the quantitative results with your
qualitative observations of the child's behavior during the test. This combination provides the
most accurate and integrated picture of their cognitive functioning.[6]

Data on Test Parameter Reliability

The following table summarizes the reliability of key Cotapp parameters, which should be
considered during the interpretation of results.

Parameter . Test-Retest Split-Half
Specific Parameter L L

Category Reliability Reliability

Processing Speed Reaction Speed Moderate to Strong Strong

Variability in reaction

speed Moderate to Strong Strong
Attention Sustained Attention Moderate to Strong Strong
Inattentiveness Varies Strong
Executive Control Response Inhibition Moderate Strong
Slowness Moderate to Strong Strong

Note: This table is a summary based on available research. "Moderate" and "Strong" are
qualitative descriptors of the statistical correlations found in reliability studies.[2][3]
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Experimental Protocol Considerations

Standardized Test Administration:

To ensure the validity and reliability of Cotapp scores, it is imperative to follow the standardized

administration protocol.

e Environment: The test should be administered individually in a quiet, low-stimulus

environment.[1]

e Instructions: The child receives instructions from the "Cotapp" character within the
application for each of the seven test blocks. A brief practice session precedes each block.[1]

o Test Administrator's Role: The administrator's role is to provide initial instructions, observe
the child, and offer coaching only according to the standardized guidelines.[1]

 Input Device: The child uses the "Ctrl" keys with stickers ("yes" and "no") for responses. The

use of these keys remains consistent throughout the test.[4]

Logical Relationship of Cotapp Components:
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Caption: Relationship between inputs, processing, and outputs in Cotapp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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